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Compound of Interest

Compound Name: Ethyl dihydrogen phosphate

Cat. No.: B155537

Introduction

Ethyl phosphate (EtP) is a crucial biomarker for assessing exposure to organophosphate
compounds, which are widely used as pesticides and flame retardants.[1][2][3][4] Additionally,
EtP is recognized as a minor metabolite of ethanol and can serve as a marker for alcohol
consumption.[5] Accurate and sensitive quantification of ethyl phosphate in human urine is
essential for toxicological risk assessment, environmental monitoring, and clinical studies.[6]
This application note describes a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the determination of ethyl phosphate in human urine.
The method utilizes a simple and efficient sample preparation procedure, followed by rapid and
selective LC-MS/MS analysis, making it suitable for high-throughput biomonitoring studies.[7][8]

[9]

Principle

This method involves the direct analysis of ethyl phosphate in urine samples after a
straightforward sample preparation step. For rapid screening, a "dilute-and-shoot" approach
can be employed where the urine sample is simply diluted before injection into the LC-MS/MS
system.[10][11] For enhanced sensitivity and to minimize matrix effects, a liquid-liquid
extraction (LLE) or solid-phase extraction (SPE) can be performed.[8][12][13] The separation of
ethyl phosphate from endogenous urine components is achieved using a reversed-phase liquid
chromatography column. Detection and quantification are performed using a triple quadrupole
mass spectrometer operating in the negative ion electrospray ionization (ESI-) mode with
selected reaction monitoring (SRM), which provides high selectivity and sensitivity.[9][12]
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Materials and Methods

Reagents and Materials

o Ethyl phosphate standard

Isotopically labeled internal standard (e.g., Diethyl-d10 phosphate)

LC-MS/MS grade acetonitrile, methanol, and water

Formic acid and ammonium formate

Ethyl acetate (for LLE)

Anhydrous sodium sulfate (for LLE)

Human urine (blank matrix for calibration standards)
Instrumentation
e Liquid chromatograph (e.g., Agilent 1200 HPLC)[11]

o Triple quadrupole mass spectrometer with an electrospray ionization source (e.g., AB Sciex
API 4000)[11]

« Analytical column (e.g., Phenomenex Synergi 2.5 pm Hydro-RP, 100 A, 100 x 2.0 mm)[11]

Experimental Protocols
Preparation of Standard Solutions

e Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of ethyl phosphate
in 10 mL of methanol.

» Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the primary stock solution with a mixture of water and acetonitrile (1:1, v/v).

 Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the isotopically
labeled internal standard in methanol.
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Internal Standard Working Solution (1 pg/mL): Dilute the internal standard stock solution with
a mixture of water and acetonitrile (1:1, v/v).

Sample Preparation

Two alternative protocols are provided: a rapid "Dilute-and-Shoot" method and a more rigorous

Liquid-Liquid Extraction (LLE) method for higher sensitivity.

Protocol 1: Dilute-and-Shoot

Thaw frozen urine samples at room temperature.
Vortex the urine samples for 10 seconds to ensure homogeneity.
Centrifuge the samples at 4000 rpm for 10 minutes to pellet any particulate matter.

In a clean microcentrifuge tube, combine 50 pL of the urine supernatant with 940 uL of the
initial mobile phase and 10 pL of the internal standard working solution.

Vortex the mixture for 10 seconds.

Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

Pipette 200 pL of urine into a 2 mL centrifuge tube.[8]

Add 10 pL of the internal standard working solution.

Add 800 pL of cold ethyl acetate.[8]

Vortex the mixture vigorously for 1 minute.[6][8]

Centrifuge at 10,000 rpm for 10 minutes to separate the layers.[6][8]
Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

Dry the extract under a gentle stream of nitrogen gas.[6][8]
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o Reconstitute the residue in 100 pL of the initial mobile phase.[6]

o Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters
Liquid Chromatography (LC) Conditions

Parameter

Value

Column

Phenomenex Synergi 2.5 pm Hydro-RP, 100 A,
100 x 2.0 mm

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

Acetonitrile

5% B to 95% B in 5 min, hold for 2 min, return to

Gradient ] ) )
5% B in 0.1 min, hold for 2.9 min
Flow Rate 0.3 mL/min[11]
Injection Volume 10 pL
Column Temperature 30 °C[11]
Mass Spectrometry (MS) Conditions
Parameter Value

lonization Mode

Negative Electrospray lonization (ESI-)[9][12]

lon Spray Voltage -4500 V[11]
Temperature 700 °C[11]
Scan Type Selected Reaction Monitoring (SRM)

Collision Gas

Nitrogen

SRM Transitions
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Analyte Precursor lon (m/z) Product lon (m/z) Dwell Time (ms)
Ethyl Phosphate 153.0 79.0 150
Ethyl Phosphate
B 153.0 97.0 150
(Quantifier)
Diethyl-d10
163.0 79.0 150

Phosphate (IS)

Data Analysis and Results

The concentration of ethyl phosphate in the urine samples is determined by constructing a
calibration curve. This is done by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards. A linear regression analysis is
then applied to the calibration curve.

Quantitative Data Summary

The following table summarizes the typical quantitative performance of the LC-MS/MS method
for ethyl phosphate in urine, based on published data.[6][8][14]

Parameter Typical Value

Linearity (r?) > 0.99[6]

Limit of Detection (LOD) 0.02 - 1 pg/L[6][10]

Limit of Quantification (LOQ) 0.06 - 2 pg/L[6]

Precision (%0RSD) < 15%][6]

Accuracy/Recovery (%) 85 - 115%][6]
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Determination of Ethyl Phosphate in
Human Urine by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155537#lc-ms-ms-method-for-determining-ethyl-
phosphate-in-urine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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